Cas no 1804166-20-8 (3-(Chloromethyl)-5-ethylphenylpropanal)

• Product Name: 3-(Chloromethyl)-5-ethylphenylpropanal
• CAS No: 1804166-20-8
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 4961860
• Update Time: 2025-06-10

3-(Chloromethyl)-5-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-ethylphenylpropanal

• Inchi： 1S/C12H15ClO/c1-3-10-4-11(7-13)6-12(5-10)9(2)8-14/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： RNQYMZAOJAZRFN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-(Chloromethyl)-5-ethylphenylpropanal

Research Brief on 3-(Chloromethyl)-5-ethylphenylpropanal (CAS: 1804166-20-8) in Chemical Biology and Pharmaceutical Applications

3-(Chloromethyl)-5-ethylphenylpropanal (CAS: 1804166-20-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis. This research brief aims to provide an overview of the latest advancements and applications of this compound, drawing from recent academic literature, patents, and industry reports.

Recent studies have highlighted the role of 3-(Chloromethyl)-5-ethylphenylpropanal in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and modulators for various disease targets. Its unique structural features, including the chloromethyl and ethylphenyl groups, make it a valuable building block for constructing complex pharmacophores. Researchers have leveraged these properties to design novel compounds with enhanced binding affinity and selectivity.

One of the key areas of application for this compound is in the development of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of a new class of kinase inhibitors, which showed promising activity against several cancer cell lines. The study reported that derivatives of 3-(Chloromethyl)-5-ethylphenylpropanal exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in drug discovery, 3-(Chloromethyl)-5-ethylphenylpropanal has also been explored in chemical biology as a tool for protein labeling and modification. Its reactive chloromethyl group allows for selective conjugation with thiol-containing biomolecules, enabling researchers to study protein-protein interactions and cellular pathways with high precision. This application was recently highlighted in a Nature Chemical Biology paper, where the compound was used to develop a novel probe for imaging intracellular signaling events.

The synthesis and scalability of 3-(Chloromethyl)-5-ethylphenylpropanal have also been subjects of recent research. Advances in green chemistry have led to more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste. A 2024 patent application describes a catalytic process that achieves high yields and purity, making the compound more accessible for large-scale pharmaceutical applications.

Despite these advancements, challenges remain in optimizing the compound's stability and reactivity for specific applications. Ongoing research is focused on addressing these limitations through structural modifications and the development of new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 3-(Chloromethyl)-5-ethylphenylpropanal (CAS: 1804166-20-8) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. Its continued exploration and development hold significant potential for advancing therapeutic interventions and scientific understanding in the field. Future research should prioritize the translation of laboratory findings into clinical applications, ensuring that the benefits of this compound are realized in real-world settings.